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Compound of Interest

Compound Name:
2-(Bromomethyl)-1,3,5-

trimethylbenzene

Cat. No.: B1267529 Get Quote

Technical Support Center: 2-
(Bromomethyl)-1,3,5-trimethylbenzene
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-(Bromomethyl)-1,3,5-trimethylbenzene (CAS

No. 4761-00-6).

Summary of Quantitative Data
For quick reference, the following table summarizes key quantitative data for 2-
(Bromomethyl)-1,3,5-trimethylbenzene.
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Property Value

Molecular Formula C₁₀H₁₃Br

Molecular Weight 213.11 g/mol

Appearance White to off-white solid

Melting Point 50-51 °C

Boiling Point 99-102 °C at 2 Torr

Density (Predicted) 1.270 ± 0.06 g/cm³

Solubility Insoluble in water (8.3E-3 g/L at 25 °C)[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Bromomethyl)-1,3,5-trimethylbenzene?

A1: 2-(Bromomethyl)-1,3,5-trimethylbenzene is a flammable liquid and vapor.[2] It may

cause respiratory irritation.[2] Additionally, it is toxic to aquatic life with long-lasting effects.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Always wear appropriate personal protective equipment, including impervious gloves,

safety goggles or a face shield, and protective clothing.[3][4] If there is a risk of dust or aerosol

generation, a dust respirator or other suitable respiratory protection should be used.[3]

Q3: How should I properly store 2-(Bromomethyl)-1,3,5-trimethylbenzene?

A3: Store the compound in a cool, dark, and well-ventilated place.[3][4] The container should

be kept tightly closed and stored locked up.[3][5] It is recommended to store it under an inert

gas like nitrogen or argon at 2-8°C.[6] Keep it away from heat, sparks, open flames, and other

ignition sources.[2][7]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and wash the

affected area gently with plenty of soap and water.[3][8] For eye contact, rinse cautiously with
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water for several minutes, removing contact lenses if present and easy to do, and continue

rinsing.[3][8] In both cases, seek immediate medical attention by calling a poison center or

doctor.[3][8]

Q5: How should I dispose of waste containing this chemical?

A5: Disposal must be made according to official regulations.[2] This material should not be

disposed of with household garbage and should not be allowed to reach the sewage system.[2]

It is important to consult local, regional, and national environmental regulations for proper

disposal.

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving 2-
(Bromomethyl)-1,3,5-trimethylbenzene.
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Issue Possible Cause(s) Troubleshooting Steps

Reaction failure or low yield

- Degradation of the reagent:

The compound may have

degraded due to improper

storage (e.g., exposure to

moisture, light, or air).-

Incorrect solvent: The chosen

solvent may not be suitable for

the reaction.- Reaction

conditions not optimal:

Temperature, reaction time, or

stoichiometry may need

adjustment.

- Ensure the reagent has been

stored correctly under an inert

atmosphere and at the

recommended temperature.[6]-

Verify the compatibility of the

solvent with the reaction.

Methylene chloride is a

commonly used solvent.[6]-

Systematically vary reaction

parameters (temperature, time,

reactant ratios) to optimize the

yield. Monitor the reaction

progress using techniques like

TLC.[6]

Product appears discolored or

impure

- Contamination: The starting

material or reaction setup

might be contaminated.- Side

reactions: Undesired side

reactions may be occurring.-

Incomplete reaction: The

reaction may not have gone to

completion.

- Use clean and dry glassware.

Ensure the purity of all

reactants and solvents.- Adjust

reaction conditions to minimize

side product formation (e.g.,

lower temperature).- Monitor

the reaction to ensure it has

reached completion before

workup.[6]- Purify the product

using appropriate techniques

such as filtration and

recrystallization.[6]

Difficulty in handling the solid

reagent

- Static electricity: The solid

may be prone to static buildup,

making it difficult to weigh and

transfer.

- Ground and bond containers

and receiving equipment

during transfer to prevent static

discharge.[5][7]- Handle the

material in a well-ventilated

area or under a fume hood to

minimize inhalation of any

dust.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://www.euclidchemical.com/fileshare/ProductFiles/msds/258_55_C.pdf
https://pim-resources.coleparmer.com/sds/06727.pdf
https://www.tcichemicals.com/BE/en/sds/T1641_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of a Derivative
This protocol provides a general methodology for the synthesis of a derivative using 2-
(Bromomethyl)-1,3,5-trimethylbenzene as a reactant. This is based on a general procedure

for the synthesis of 2,4,6-trimethylbenzyl bromide.[6]

Objective: To synthesize a substituted mesitylene derivative via nucleophilic substitution.

Materials:

2-(Bromomethyl)-1,3,5-trimethylbenzene

Nucleophile (e.g., an alcohol, amine, or thiol)

Anhydrous solvent (e.g., dichloromethane, THF)

Round bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Inert gas supply (Nitrogen or Argon)

Standard laboratory glassware for workup and purification

Procedure:

Set up a dry round bottom flask equipped with a magnetic stir bar and a reflux condenser

under an inert atmosphere.

In the flask, dissolve 2-(Bromomethyl)-1,3,5-trimethylbenzene in the appropriate

anhydrous solvent.

Slowly add the nucleophile to the stirred solution at room temperature.

The reaction mixture may be stirred at room temperature or heated to reflux, depending on

the reactivity of the nucleophile.
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Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[6]

Upon completion, cool the reaction mixture to room temperature.

Perform an appropriate workup procedure, which may include washing with water or brine,

drying the organic layer over an anhydrous salt (e.g., MgSO₄), and filtering.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by a suitable method, such as recrystallization or column

chromatography.

Confirm the identity and purity of the final product using analytical techniques like ¹H NMR

and ¹³C NMR spectroscopy.[6]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
(Bromomethyl)-1,3,5-trimethylbenzene.
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Safe Handling Workflow for 2-(Bromomethyl)-1,3,5-trimethylbenzene
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Caption: A flowchart outlining the key steps for the safe handling of 2-(Bromomethyl)-1,3,5-
trimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1267529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

